Cas no 160357-81-3 (3,9-Diazabicyclo[3.3.1]nonan-7-amine,3,9-dimethyl-)

3,9-Diazabicyclo[3.3.1]nonan-7-amine,3,9-dimethyl- structure
160357-81-3 structure
Product Name:3,9-Diazabicyclo[3.3.1]nonan-7-amine,3,9-dimethyl-
CAS No:160357-81-3
MF:C9H19N3
MW:169.267261743546
CID:98475
PubChem ID:18933465
Update Time:2025-04-18

3,9-Diazabicyclo[3.3.1]nonan-7-amine,3,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,9-Diazabicyclo[3.3.1]nonan-7-amine,3,9-dimethyl-
    • 3,9-Diazabicyclo[3.3.1]nonan-7-amine,3,9-dimethyl-(9CI)
    • 3,9-DIMETHYL-3,9-DIAZABICYCLO[3.3.1]NONAN-7-AMINE
    • 3,9-Diazabicyclo[3.3.1]nonan-7-amine,3,9-dimethyl-,endo-(9CI)
    • 141549-86-2
    • SCHEMBL6953885
    • 160357-81-3
    • Inchi: 1S/C9H19N3/c1-11-5-8-3-7(10)4-9(6-11)12(8)2/h7-9H,3-6,10H2,1-2H3
    • InChI Key: SEEZYFXPSSHECA-UHFFFAOYSA-N
    • SMILES: N1(C)C2CN(C)CC1CC(C2)N

Computed Properties

  • Exact Mass: 169.15800
  • Monoisotopic Mass: 169.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 32.5Ų

Experimental Properties

  • PSA: 32.50000
  • LogP: 0.29800
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